![molecular formula C17H24N2O3 B4935007 N-cyclopropyl-4-methoxy-2-[(1-methyl-4-piperidinyl)oxy]benzamide](/img/structure/B4935007.png)
N-cyclopropyl-4-methoxy-2-[(1-methyl-4-piperidinyl)oxy]benzamide
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Overview
Description
N-cyclopropyl-4-methoxy-2-[(1-methyl-4-piperidinyl)oxy]benzamide, also known as CR845, is a novel analgesic drug that has gained significant attention in the scientific community due to its potential to treat chronic pain without causing addiction or other adverse effects associated with traditional opioid medications.
Mechanism of Action
The mechanism of action of N-cyclopropyl-4-methoxy-2-[(1-methyl-4-piperidinyl)oxy]benzamide involves the activation of kappa opioid receptors (KORs) in the brain and spinal cord. KORs are known to play a role in the modulation of pain, mood, and addiction. By activating KORs, this compound can reduce pain without causing the adverse effects associated with traditional opioid medications.
Biochemical and Physiological Effects
This compound has been shown to have a number of biochemical and physiological effects. It has been shown to reduce inflammation in animal models of arthritis, as well as to reduce the release of pro-inflammatory cytokines. In addition, this compound has been shown to have anxiolytic and antidepressant effects, suggesting that it may have potential as a treatment for mood disorders.
Advantages and Limitations for Lab Experiments
One of the main advantages of N-cyclopropyl-4-methoxy-2-[(1-methyl-4-piperidinyl)oxy]benzamide for lab experiments is its low potential for abuse and addiction. This makes it a safer alternative to traditional opioid medications, which can be highly addictive. However, one limitation of this compound is that it has a short half-life, which can make it difficult to study in animal models over extended periods of time.
Future Directions
There are a number of future directions for research on N-cyclopropyl-4-methoxy-2-[(1-methyl-4-piperidinyl)oxy]benzamide. One area of interest is the development of new formulations of the drug that have a longer half-life, which would make it easier to study in animal models. Another area of interest is the investigation of the potential of this compound to treat mood disorders, such as anxiety and depression. Finally, there is a need for further research on the safety and efficacy of this compound in human clinical trials.
Synthesis Methods
The synthesis of N-cyclopropyl-4-methoxy-2-[(1-methyl-4-piperidinyl)oxy]benzamide involves the reaction of 4-methoxybenzoic acid with thionyl chloride to produce the corresponding acid chloride, which then undergoes a reaction with 1-methyl-4-piperidinol to form the intermediate amide. The final product is obtained by reacting the intermediate amide with cyclopropylamine. The synthesis of this compound is a complex process that requires expertise in organic chemistry and specialized equipment.
Scientific Research Applications
N-cyclopropyl-4-methoxy-2-[(1-methyl-4-piperidinyl)oxy]benzamide has been extensively studied for its potential to treat chronic pain. It has been shown to be effective in reducing pain in animal models of neuropathic pain, inflammatory pain, and postoperative pain. In addition, this compound has been shown to have a low potential for abuse and addiction, making it an attractive alternative to traditional opioid medications.
Properties
IUPAC Name |
N-cyclopropyl-4-methoxy-2-(1-methylpiperidin-4-yl)oxybenzamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C17H24N2O3/c1-19-9-7-13(8-10-19)22-16-11-14(21-2)5-6-15(16)17(20)18-12-3-4-12/h5-6,11-13H,3-4,7-10H2,1-2H3,(H,18,20) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
HWMUFUVJZVKOEC-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CN1CCC(CC1)OC2=C(C=CC(=C2)OC)C(=O)NC3CC3 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C17H24N2O3 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
304.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.